5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H16BrNO3
• Molecular Weight: 386.2 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-3,4-dihydro-2H-naphthalen-2-yl)indol-2-one
• InChI: InChI=1S/C19H16BrNO3/c1-21-16-9-7-12(20)10-15(16)19(24,18(21)23)14-8-6-11-4-2-3-5-13(11)17(14)22/h2-5,7,9-10,14,24H,6,8H2,1H3
• InChI Key: HGQGTNVOJXGLTO-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)Br)C(C1=O)(C3CCC4=CC=CC=C4C3=O)O

Description

5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has been extensively studied for its potential use in scientific research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, as well as exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential use as an antitumor agent. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which may be useful in the treatment of a variety of diseases. However, one of the limitations of using this compound is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one. One potential direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Additionally, it may be useful to explore its potential use in combination with other chemotherapeutic agents for the treatment of cancer. Finally, further studies may be needed to determine its potential use in the treatment of other diseases, such as inflammation and oxidative stress-related disorders.
Conclusion:
In conclusion, 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been extensively studied for its potential use in scientific research. It exhibits antitumor activity against a variety of cancer cell lines, as well as anti-inflammatory and antioxidant properties. While its mechanism of action is not fully understood, there are several future directions for research on this compound, including further investigation of its mechanism of action and potential use in combination with other chemotherapeutic agents.

Synthesis Methods

The synthesis of 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one involves several steps. The first step involves the condensation of 2-bromoacetophenone with 2-naphthaldehyde to form a chalcone intermediate. The chalcone intermediate is then subjected to a reaction with methylamine and acetic acid to form the final product.

Scientific Research Applications

5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential use in scientific research. It has been shown to exhibit antitumor activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.